3,5-Dibromo-4'-fluoro-1,1'-biphenyl
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Description
3,5-Dibromo-4'-fluoro-1,1'-biphenyl is a halogenated biphenyl derivative featuring bromine atoms at the 3- and 5-positions of one phenyl ring and a fluorine atom at the 4'-position of the adjacent ring. This compound is of interest in organic synthesis, particularly in cross-coupling reactions, due to the electronic effects of bromine (a strong electron-withdrawing group) and fluorine (a smaller but polar substituent). Its structural framework is commonly utilized in pharmaceuticals, agrochemicals, and materials science, where halogenated biphenyls serve as intermediates or functional building blocks .
Properties
IUPAC Name |
1,3-dibromo-5-(4-fluorophenyl)benzene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Br2F/c13-10-5-9(6-11(14)7-10)8-1-3-12(15)4-2-8/h1-7H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGCAFYJGSBCACT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)Br)Br)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Br2F | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.99 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Similarity Scores
The compound shares structural similarities with several biphenyl derivatives, differing primarily in halogenation patterns and functional group substitutions. Key analogues include:
| Compound Name | CAS RN | Substituents | Similarity Score | Molecular Formula | Molar Mass (g/mol) |
|---|---|---|---|---|---|
| 3,5-Dibromo-4'-fluoro-1,1'-biphenyl | Not provided | Br (3,5), F (4') | Reference | C₁₂H₇Br₂F | 328.00 (estimated) |
| 4'-Bromo-3,5-difluoro-1,1'-biphenyl | 844856-60-6 | Br (4'), F (3,5) | 0.97 | C₁₂H₇BrF₂ | 289.09 |
| 3-Bromo-4'-fluoro-1,1'-biphenyl | 204776-95-4 | Br (3), F (4') | 0.93 | C₁₂H₈BrF | 251.10 |
| 4′-Fluoro[1,1′-biphenyl]-4-sulfonyl chloride | 116748-66-4 | F (4'), SO₂Cl (4) | N/A | C₁₂H₈ClFO₂S | 270.70 |
| 3,5-Difluoro-4-methyl-1,1'-biphenyl | 2734773-23-8 | F (3,5), CH₃ (4) | N/A | C₁₃H₁₀F₂ | 204.22 |
Notes:
- Similarity scores (0.93–0.97) reflect structural overlap in halogen placement and biphenyl backbone .
- The sulfonyl chloride derivative (CAS 116748-66-4) introduces a reactive functional group absent in the target compound, significantly altering its reactivity .
- The methyl-substituted analogue (CAS 2734773-23-8) lacks bromine, reducing steric bulk and electronic withdrawal effects .
Physicochemical Properties
- Melting Points :
- The sulfonyl chloride derivative (CAS 116748-66-4) exhibits a melting point of 82–84°C, attributed to polar interactions from the SO₂Cl group .
- Data for 3,5-Dibromo-4'-fluoro-1,1'-biphenyl is unavailable, but bromine’s higher atomic mass and van der Waals forces suggest a higher melting point compared to fluorine/methyl-substituted analogues.
- Molecular Weight : Brominated derivatives (e.g., CAS 844856-60-6, 289.09 g/mol) are heavier than fluorinated or methylated variants (e.g., 204.22 g/mol for CAS 2734773-23-8) .
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